2,6-Dichloro-3-fluorobenzodifluoride

• IUPAC Name: 1,3-dichloro-2-(difluoromethyl)-4-fluorobenzene
• InChI: InChI=1S/C7H3Cl2F3/c8-3-1-2-4(10)6(9)5(3)7(11)12/h1-2,7H
• InChI Key: XHJQZFXYEIIALJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)Cl)C(F)F)Cl
• Molecular Formula: C7H3Cl2F3
• Molecular Weight: 215.00 g/mol

Description

2,6-Dichloro-3-fluorobenzodifluoride is a halogenated organic compound with the chemical formula C6H3Cl2F2. It is a colorless liquid with a low vapor pressure and a strong odor. It is used in a wide range of applications, including the synthesis of pharmaceuticals and agrochemicals, and as a starting material for the synthesis of other compounds. 2,6-Dichloro-3-fluorobenzodifluoride is also known by its commercial name, Fluorobenzene-2,6-dichloride.

Scientific Research Applications

2,6-Dichloro-3-fluorobenzodifluoride is primarily used as a starting material in the synthesis of pharmaceuticals and agrochemicals. It is also used as a reagent in organic synthesis and as a catalyst in the production of polymers. In addition, it is used in the synthesis of other organic compounds, such as 2,6-dichloro-3-fluorobenzene, 2,6-dichloro-3-fluorobenzaldehyde, and 2,6-dichloro-3-fluorobenzene sulfonate.

Mechanism of Action

2,6-Dichloro-3-fluorobenzodifluoride is a halogenated organic compound, and its mechanism of action is based on the ability of the halogen atoms to form strong bonds with other molecules. The halogen atoms can form covalent bonds with other molecules, and this enables the compound to act as a catalyst in the synthesis of other compounds. In addition, the halogen atoms can also act as electron-withdrawing groups, which can increase the reactivity of other molecules.
Biochemical and Physiological Effects
2,6-Dichloro-3-fluorobenzodifluoride has been shown to have a range of biochemical and physiological effects. In laboratory studies, it has been found to be toxic to a range of organisms, including bacteria, fungi, and plants. It has also been shown to be a mild irritant to the skin and eyes, and it can cause respiratory irritation in some individuals.

Advantages and Limitations for Lab Experiments

2,6-Dichloro-3-fluorobenzodifluoride has a number of advantages and limitations when used in laboratory experiments. The advantages include its low cost, its high solubility in many organic solvents, and its low vapor pressure. However, it can be toxic if mishandled, and it can be corrosive to some materials. It is also flammable and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 2,6-Dichloro-3-fluorobenzodifluoride. These include its use as a starting material for the synthesis of new pharmaceuticals and agrochemicals, as well as its use in the synthesis of other organic compounds. In addition, there is potential for its use in the production of polymers, as well as its use as a reagent in organic synthesis. Finally, there is potential for further research into its biochemical and physiological effects, as well as its potential toxicological effects.